Cas no 1592921-40-8 (3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid)

• Product Name: 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid
• CAS No: 1592921-40-8
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5210253
• Update Time: 2026-03-06

3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid
• Propanoic acid, 3-[(1-methyl-1H-pyrazol-4-yl)oxy]-

• Inchi： 1S/C7H10N2O3/c1-9-5-6(4-8-9)12-3-2-7(10)11/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： ZVDDLJUCYFMVGL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CN(C)N=C1

Additional information on 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid

Introduction to 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid (CAS No. 1592921-40-8) and Its Emerging Applications in Chemical Biology

The compound 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid (CAS No. 1592921-40-8) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a propionic acid moiety linked to a pyrazole ring, has garnered attention for its versatile biological activities and synthetic utility. This introduction delves into the compound's chemical properties, recent advancements in its application, and its role in developing novel therapeutic agents.

The molecular structure of 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid consists of a propionic acid backbone substituted with a 1-methylpyrazole moiety at the 4-position. This configuration imparts distinct physicochemical properties, including solubility and metabolic stability, which are critical for its biological efficacy. The pyrazole ring, a heterocyclic aromatic system, is well-documented for its broad spectrum of biological activities, ranging from anti-inflammatory to anticancer effects. The integration of this scaffold with the propionic acid group enhances its potential as a pharmacophore in drug discovery.

Recent studies have highlighted the compound's role in modulating inflammatory pathways. The pyrazole moiety interacts with various biological targets, including enzymes and receptors involved in inflammation. For instance, research has demonstrated that derivatives of this compound can inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators such as prostaglandins. This mechanism suggests that 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, the compound has shown promise in preclinical studies related to metabolic disorders. The propionic acid group is known to influence gut microbiota composition, which is increasingly recognized as a critical factor in metabolic health. Emerging research indicates that 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid can modulate gut microbial activity, potentially leading to improvements in glucose metabolism and insulin sensitivity. These findings align with the growing interest in microbiota-targeted therapies for metabolic diseases.

The synthetic accessibility of 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid further enhances its appeal for pharmaceutical applications. The compound can be synthesized through well-established organic reactions, including nucleophilic substitution and condensation reactions. This synthetic robustness allows for facile modifications of the molecular framework, enabling the development of libraries of derivatives with tailored biological activities. Such structural diversification is crucial for optimizing drug candidates and overcoming resistance mechanisms.

Advances in computational chemistry have also contributed to the exploration of 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid's potential applications. Molecular docking studies have identified key interactions between this compound and target proteins involved in cancer progression. For example, preliminary data suggest that it can disrupt protein-protein interactions essential for tumor growth and angiogenesis. These findings underscore the compound's potential as an anticancer agent and warrant further investigation through cellular and animal models.

The safety profile of 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid remains under active evaluation. Preliminary toxicity studies indicate that the compound exhibits moderate solubility in aqueous media, which could influence its bioavailability and systemic distribution. However, no significant adverse effects were observed at tested doses in acute toxicity assays. Further pharmacokinetic studies are necessary to fully characterize its metabolic fate and excretion pathways.

Future directions in research on 3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid include exploring its role in neurodegenerative diseases. The pyrazole scaffold has been implicated in modulating neurotransmitter systems, suggesting potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. Investigating these applications could open new avenues for treating neurodegenerative disorders using this novel compound.

In conclusion,3-(1-Methyl-1H-pyrazol-4-yloxy)-propionic acid (CAS No. 1592921-40-8) represents a promising entity in chemical biology with diverse applications ranging from anti-inflammatory to anticancer therapies. Its unique structural features, combined with recent findings from preclinical studies, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to make significant contributions to pharmaceutical innovation.